Cas no 120157-98-4 (tert-Butyl acetylcarbamate)

• Product Name: tert-Butyl acetylcarbamate
• CAS No: 120157-98-4
• Molecular Formula: C₇H₁₃NO₃
• Molecular Weight: 159.18302
• MDL: MFCD11977691
• CID: 63475
• PubChem ID: 11332620

tert-Butyl acetylcarbamate Properties

Names and Identifiers

• tert-Butyl acetylcarbamate
• Carbamic acid, acetyl-, 1,1-dimethylethyl ester
• Carbamic acid, acetyl-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-acetylcarbamate
• Acetylcarbamic acid 1,1-dimethylethyl ester
• AKOS015910150
• MFCD11977691
• t-Butyl acetylcarbamate
• A804444
• tert-Butylacetylcarbamate
• acetyl-carbamic acid tert-butyl ester
• DTXSID70462570
• WUPPVCVLOXKYBQ-UHFFFAOYSA-N
• Carbamic acid, N-acetyl-, 1,1-dimethylethyl ester
• FT-0645764
• 120157-98-4
• BCP15802
• CS-0134558
• n-boc-acetamide
• SCHEMBL3951511

• MDL： MFCD11977691
• InChIKey： WUPPVCVLOXKYBQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO3/c1-5(9)8-6(10)11-7(2,3)4/h1-4H3,(H,8,9,10)
• SMILES： CC(NC(OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 159.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 159.08954328g/mol
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 1.44850
• PSA: 55.40000

tert-Butyl acetylcarbamate Security Information

tert-Butyl acetylcarbamate Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%